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This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the effective use of Phytomycin (active ingredient:

streptomycin) for controlling fire blight, a devastating bacterial disease caused by Erwinia

amylovora.

Frequently Asked Questions (FAQs)
Q1: What is Phytomycin and how does it control fire blight?

A1: Phytomycin is an agricultural antibiotic formulation containing streptomycin sulfate.

Streptomycin is a bactericidal aminoglycoside antibiotic that inhibits protein synthesis in

susceptible bacteria like Erwinia amylovora.[1][2] It binds to the 30S ribosomal subunit of the

bacterium, causing a misreading of the mRNA genetic code.[1][3][4] This leads to the

production of nonfunctional proteins, ultimately resulting in bacterial cell death.[3][4][5] Its

primary use in orchards is to prevent blossom infections, which are the main entry point for the

pathogen into the tree.[6][7]

Q2: What is the recommended concentration and application timing for Phytomycin?

A2: The recommended application rate for streptomycin is typically around 24 ounces per acre

(1.5 lbs/acre).[8][9] Applications should be timed to protect open blossoms, especially when

weather conditions are favorable for infection (temperatures above 65°F with rain or high
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humidity).[10] It is effective when applied 12-24 hours before or after a wetting event.[8][11] For

optimal uptake, it is recommended to spray during slow drying conditions, such as at night.[10]

[12] To enhance coverage, a non-ionic surfactant is often recommended.[8]

Q3: How many times can I apply Phytomycin in a season?

A3: To mitigate the risk of developing streptomycin-resistant bacteria, it is crucial to limit the

number of applications. Most guidelines recommend a maximum of two to four applications per

season, restricted to the bloom period.[13][14][15] Overuse, especially for managing shoot

blight after bloom, significantly increases the selection pressure for resistant strains and is

strongly discouraged.[7][16]

Q4: What is streptomycin resistance and how does it occur?

A4: Streptomycin resistance is the ability of E. amylovora to survive and multiply in the

presence of streptomycin concentrations that would normally be lethal. This has been a

significant issue in many fruit-growing regions since it was first detected in the 1970s.[6][17]

There are two primary mechanisms of resistance:

Chromosomal Mutation: A point mutation in the rpsL gene, which codes for the ribosomal

protein S12. This mutation alters the streptomycin binding site on the ribosome, preventing

the antibiotic from interfering with protein synthesis.[6][17][18]

Plasmid-Mediated Resistance: Acquisition of a transposable element (Tn5393) carrying the

strA-strB gene pair.[6][18] These genes encode enzymes that chemically modify

streptomycin into a non-toxic form.[19][20] This form of resistance can be transferred

between bacteria.[17]

Q5: Are there alternatives to Phytomycin if I encounter resistance?

A5: Yes. In orchards with confirmed streptomycin resistance, other bactericides are

recommended. The most common alternatives are:

Kasumin (kasugamycin): An antibiotic that is effective against streptomycin-resistant strains

as there is no cross-resistance.[8]
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Oxytetracycline: A bacteriostatic antibiotic that slows bacterial growth but does not kill the

bacteria. It is considered less effective than streptomycin but can be a useful tool, especially

under low to moderate disease pressure.[11]

Copper-based products: Can be used, but have a higher risk of phytotoxicity (fruit russeting).

[21]

Biologicals: Products containing beneficial microorganisms that compete with E. amylovora

can be integrated into a management program, often to supplement the efficacy of other

products like oxytetracycline.[11]

Troubleshooting Guides
Problem 1: Reduced efficacy of Phytomycin treatment.
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Possible Cause Troubleshooting Step

Streptomycin Resistance

1. Collect samples of infected tissue. 2. Conduct

a Minimum Inhibitory Concentration (MIC) test

to determine the sensitivity of the local E.

amylovora population to streptomycin. 3. If

resistance is confirmed, switch to an alternative

bactericide like Kasumin or oxytetracycline.[8]

[17]

Improper Application Timing

1. Use a disease forecasting model (e.g.,

NEWA, Maryblyt) to accurately predict infection

periods based on temperature and moisture.[9]

[22] 2. Ensure sprays are applied to protect

open blossoms just before or within 24 hours

after a predicted infection event.[8][9]

Poor Spray Coverage

1. Ensure sprayers are properly calibrated to

deliver the correct volume. A minimum of 100

gallons per acre is suggested for thorough

coverage.[13] 2. Add a non-ionic surfactant to

improve spray deposition on flower stigmas.[8]

3. Avoid spraying in windy conditions.[13]

Incorrect Spray Water pH

1. Test the pH of the spray tank water. 2.

Acidifying the spray solution to a pH of 4.0-5.5

can improve the efficacy of streptomycin.

Rainfall After Application

1. Re-apply if significant rainfall occurs shortly

after application, as the protective residue may

be washed off. 2. Streptomycin provides 2-4

days of forward control; re-application may be

needed if bloom is extended and conditions

remain favorable for infection.[8][22]

Problem 2: Phytotoxicity symptoms observed on trees after application.
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Symptom Possible Cause Troubleshooting Step

Yellowing of leaf margins

(chlorosis)

Repeated applications with

surfactant.

1. If reapplying streptomycin

within 3-4 days, omit the

surfactant in the subsequent

application to reduce the risk

of phytotoxicity.[8] 2. While

visually concerning, this

yellowing is not typically

considered to significantly

impact tree health or yield.[13]

Fruit Russeting
Mixing with or applying too

close to copper sprays.

1. Avoid tank-mixing

streptomycin with copper-

based products. 2. Follow label

recommendations for spray

intervals between different

chemical classes.

Data Presentation
Table 1: Recommended Application Rates for Fire Blight Bactericides
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Product
Active

Ingredient

Application

Rate per Acre

Water Volume

per Acre
Notes

Phytomycin (e.g.,

Agri-Mycin 17)

Streptomycin

Sulfate

24 oz (1.5 lbs)[8]

[9]

100 gallons

(minimum)[13]

Add a non-ionic

surfactant for the

first application.

Omit surfactant

on re-

applications

within 3-4 days.

[8]

Kasumin 2L Kasugamycin
64 fl oz (2

quarts)[8]
100 gallons[8]

Effective against

streptomycin-

resistant strains.

Add a non-ionic

surfactant.[8]

FireWall 50W Oxytetracycline Varies by product 100 gallons

Best used under

low-to-moderate

disease

pressure. Applied

before infection

events.[11]

Table 2: Minimum Inhibitory Concentration (MIC) for Characterizing Streptomycin Resistance in

E. amylovora

Phenotype MIC of Streptomycin (µg/mL) Associated Genetic Marker

Sensitive < 100 Wild-type rpsL

Moderately Resistant 500 - 750[23] strA-strB gene pair[23]

Highly Resistant > 1,000 - 2,500[24][25] Point mutation in rpsL gene[24]

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Agar Dilution
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This protocol is used to determine the lowest concentration of streptomycin that inhibits the

visible growth of an E. amylovora isolate.

Media Preparation: Prepare a suitable growth medium such as Luria-Bertani (LB) agar or

Nutrient Agar. Autoclave and cool to 50-55°C.

Streptomycin Stock Solution: Prepare a sterile, high-concentration stock solution of

streptomycin sulfate in sterile distilled water.

Serial Dilutions: Create a series of agar plates containing decreasing concentrations of

streptomycin (e.g., 1000, 500, 250, 100, 50, 10 µg/mL). Add the appropriate volume of

streptomycin stock to the molten agar before pouring plates. Also, prepare a control plate

with no streptomycin.

Inoculum Preparation: Culture the E. amylovora isolate(s) to be tested in a liquid broth

overnight. Adjust the turbidity of the culture to a 0.5 McFarland standard (approximately 1.5 x

10⁸ CFU/mL).

Inoculation: Using a sterile cotton swab or a multipoint inoculator, spot-inoculate the surface

of each streptomycin-amended plate and the control plate with the bacterial suspension.

Incubation: Incubate the plates at 28°C for 48-72 hours.

Data Interpretation: The MIC is the lowest concentration of streptomycin at which no visible

bacterial growth occurs. Compare the growth on the antibiotic plates to the growth on the

control plate.

Protocol 2: Field Efficacy Trial for Fire Blight Control

This protocol outlines a method for evaluating the effectiveness of Phytomycin in an orchard

setting.

Experimental Design: Select a block of susceptible apple or pear cultivars. Use a

randomized complete block design with at least four replicate trees per treatment.

Treatments should include an untreated control, a standard streptomycin program, and any

experimental concentrations or timings.
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Treatment Application:

Calibrate a backpack or airblast sprayer to deliver a consistent volume.

Apply treatments at the appropriate timings based on a fire blight forecast model (e.g., at

10% bloom, full bloom).[21]

Ensure thorough coverage of the blossoms.

Inoculation (if required for consistent disease pressure):

Prepare a suspension of a known, virulent, streptomycin-sensitive strain of E. amylovora

(e.g., 1x10⁶ CFU/mL).

At full bloom (typically 24 hours after the final protective spray), apply the inoculum to the

blossoms using a sprayer until runoff.[21][26]

Disease Assessment:

Begin rating for blossom blight symptoms 7-14 days after inoculation.

Count the number of infected blossom clusters per tree or per 100 clusters.[26]

Calculate the percentage of disease control for each treatment relative to the untreated

control.

Phytotoxicity Assessment: Throughout the trial, visually inspect leaves and fruit for any signs

of damage, such as chlorosis or russeting, and rate the severity.

Data Analysis: Analyze the disease incidence and phytotoxicity data using appropriate

statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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